Cas no 29811-05-0 (Naphtho[2,3-c]furan-1,3-dione, 3a,4,9,9a-tetrahydro-)

• Product name: Naphtho[2,3-c]furan-1,3-dione, 3a,4,9,9a-tetrahydro-
• CAS No: 29811-05-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1443419

Naphtho[2,3-c]furan-1,3-dione, 3a,4,9,9a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-c]furan-1,3-dione, 3a,4,9,9a-tetrahydro-
• 1,2,3,4-tetrahydronaphthalene-2,3-dicarboxylic acid anhydride

• Inchi： 1S/C12H10O3/c13-11-9-5-7-3-1-2-4-8(7)6-10(9)12(14)15-11/h1-4,9-10H,5-6H2
• InChI Key： DRWNBWIQWWUIQM-UHFFFAOYSA-N
• SMILES： O1C(=O)C2CC3=C(CC2C1=O)C=CC=C3

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.308
• Melting Point: 185-186 °C
• Boiling Point: 401.3°C at 760 mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.59
• PSA: 43.37